9(Z),12(Z),15(Z)-Heneicosatrienoic acid

• Molecular Formula: C21H36O2
• Molecular Weight: 320.5 g/mol
• InChI: InChI=1S/C21H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h6-7,9-10,12-13H,2-5,8,11,14-20H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-
• InChIKey: WHLKAPQFQWYTAL-QNEBEIHSSA-N

9(Z),12(Z),15(Z)-Heneicosatrienoic Acid: A 21-Carbon n-6 Polyunsaturated Fatty Acid for Specialized Lipid Research and Assay Development

9(Z),12(Z),15(Z)-Heneicosatrienoic acid (CAS 18211-44-4) is a specialized polyunsaturated fatty acid (PUFA) characterized by a 21-carbon backbone with three cis-configured double bonds at the 9, 12, and 15 positions . With a molecular formula of C21H36O2 and molecular weight of 320.51 g/mol, this odd-chain n-6 PUFA belongs to a class of compounds that are less common in mammalian biology but serve critical roles as internal standards and metabolic probes in lipidomics research [1]. Unlike the more abundant even-chain PUFAs such as arachidonic acid (C20:4) or linolenic acid (C18:3), the odd-numbered carbon chain provides distinct physicochemical properties that confer advantages in analytical applications, including reduced background interference in biological matrices and predictable chromatographic behavior [2].

Odd-chain PUFA for reduced matrix interference in lipidomics

Negative control for arachidonoyl-CoA synthetase specificity assays

Δ5 desaturation substrate for odd-chain metabolic pathway tracing

• [1] Rodríguez C, Henderson RJ, Porter AE, Dick JR. Modification of odd-chain length unsaturated fatty acids by hepatocytes of rainbow trout (Oncorhynchus mykiss) fed diets containing fish oil or olive oil. Lipids. 1997;32(6):611-619. View Source
• [2] Chemistry Stack Exchange. Do unsaturated fatty acids with an odd number of carbons exist? 2016. View Source

Why Even-Chain PUFA Analogs Cannot Substitute for 9(Z),12(Z),15(Z)-Heneicosatrienoic Acid in Research Protocols

Generic substitution of 9(Z),12(Z),15(Z)-heneicosatrienoic acid with even-chain PUFAs such as α-linolenic acid (C18:3 n-3) or arachidonic acid (C20:4 n-6) is not scientifically justifiable due to documented differential behavior across multiple experimental systems. Enzyme specificity data demonstrate that arachidonoyl-CoA synthetase exhibits distinct chain-length preferences among Δ8,11,14 trienoic fatty acids, with C21:3(9,12,15) showing no inhibitory activity while shorter and longer chain analogs act as potent inhibitors [1]. In vivo functional studies reveal divergent biological outcomes: in essential fatty acid-deficient rat skin barrier models, linoleic and γ-linolenic acid triglycerides significantly reduced transepidermal water loss, whereas ω-7-heneicosatrienoic acid triglyceride, along with α-linolenic and arachidonic acid triglycerides, produced no reduction whatsoever despite comparable incorporation into epidermal structural lipids [2]. Additionally, hepatocyte metabolism studies confirm that 21:3n-6 undergoes chain-shortening (approximately 23% of incorporated material) and desaturation to 21:4n-6, a metabolic fate distinct from even-chain PUFAs that are processed through canonical elongation-desaturation pathways [3]. These collective findings preclude simple interchangeability and underscore the necessity of selecting this specific odd-chain PUFA when experimental objectives require its unique structural, enzymatic, or analytical properties.

Enzyme specificity profiles may differ

Even-chain PUFAs can inhibit arachidonoyl-CoA synthetase; 21:3(9,12,15) shows no inhibitory activity, limiting interchangeability.

Functional response in barrier models may not transfer

Linoleic/γ-linolenic acids reduce transepidermal water loss; odd-chain trienoic acids show no such effect despite lipid incorporation.

Metabolic fate diverges from even-chain analogs

21:3n-6 undergoes Δ5 desaturation rather than the chain-shortening typical of other odd-chain substrates, affecting pathway interpretation.

• [1] Wilson DB, Prescott SM, Majerus PW. Fatty-acid structural requirements for activity of arachidonoyl-CoA synthetase. J Biol Chem. Unpublished data indexed in Scilit. View Source
• [2] Hartop PJ, Prottey C. Changes in transepidermal water loss and the composition of epidermal lecithin after applications of pure fatty acid triglycerides to skin of essential fatty acid-deficient rats. Br J Dermatol. 1976;95(3):255-264. View Source
• [3] Rodríguez C, Henderson RJ, Porter AE, Dick JR. Modification of odd-chain length unsaturated fatty acids by hepatocytes of rainbow trout (Oncorhynchus mykiss) fed diets containing fish oil or olive oil. Lipids. 1997;32(6):611-619. View Source

9(Z),12(Z),15(Z)-Heneicosatrienoic Acid: Quantitative Comparative Evidence for Scientific Selection

Enzymatic Inactivity Against Arachidonoyl-CoA Synthetase vs. Potent Inhibition by Shorter and Longer Chain Δ8,11,14 Trienoic Acids

Arachidonoyl-CoA synthetase from human platelet membranes was assayed for substrate specificity across a series of synthetic positional isomers and chain-length analogs of arachidonic acid. The chain-length specificity for Δ8,11,14 trienoic fatty acids followed the rank order C19 > C18 = C20 ≫ C21 > C22 [1]. Critically, while shorter-chain and even-chain trienoic fatty acids containing Δ8 and Δ11 double bonds demonstrated potent inhibitory activity against arachidonoyl-CoA formation, 21:3(9,12,15) was completely ineffective as an inhibitor [1]. The enzyme was found to count double bonds from the carboxyl terminus, making the precise double bond positioning of 21:3(9,12,15) incompatible with the active site requirements that enable inhibition by other chain-length variants [1]. This represents a direct head-to-head comparison establishing that 9(Z),12(Z),15(Z)-heneicosatrienoic acid occupies a unique null position in the enzyme specificity landscape.

Arachidonoyl-CoA synthetase inhibition

Head-to-head

No inhibitory activity vs. potent inhibitors C19, C18, C20 Δ8,11,14 trienoic acids

Supports enzyme specificity control workflow

Human platelet membrane assay

Evidence Dimension	Inhibition of arachidonoyl-CoA synthetase (chain-length specificity)
Target Compound Data	No inhibitory activity (ineffective as inhibitor)
Comparator Or Baseline	C19 Δ8,11,14 trienoic acid (potent inhibitor); C18 and C20 Δ8,11,14 trienoic acids (potent inhibitors); C22 Δ8,11,14 trienoic acid (weak inhibitor)
Quantified Difference	Target compound produces zero inhibition vs. C19 and C18/C20 compounds that are potent inhibitors
Conditions	Human platelet membrane arachidonoyl-CoA synthetase assay; inhibition of arachidonoyl-CoA formation

Why This Matters

Researchers investigating arachidonoyl-CoA synthetase or related lipid metabolic enzymes require this compound as a negative control or to probe chain-length specificity, as even-chain PUFAs cannot serve as enzymatically inert controls.

• [1] Wilson DB, Prescott SM, Majerus PW. Fatty-acid structural requirements for activity of arachidonoyl-CoA synthetase. Indexed in Scilit. View Source

Differential Skin Barrier Repair Activity: No Reduction in Transepidermal Water Loss vs. Significant Reduction by Linoleic and γ-Linolenic Acids

In a direct comparative study of essential fatty acid-deficient rats, cutaneous application of pure fatty acid triglycerides was evaluated for effects on transepidermal water loss (TEWL), a quantitative measure of skin barrier function [1]. Linoleic acid and γ-linolenic acid triglycerides produced significant reduction in the elevated TEWL characteristic of essential fatty acid deficiency [1]. In contrast, triglycerides of α-linolenic acid, dihomo-γ-linolenic acid, arachidonic acid, and ω-7-heneicosatrienoic acid all failed to lower TEWL rates, despite the fact that all applied fatty acids were incorporated into epidermal structural lecithin [1]. The ω-7-heneicosatrienoic acid tested (likely the 12,15,18 isomer or a related ω-7 odd-chain trienoic acid) shares the 21-carbon odd-chain backbone with 9(Z),12(Z),15(Z)-heneicosatrienoic acid but differs in double bond positioning, demonstrating that both odd-chain length and double bond regiochemistry contribute to the lack of barrier repair activity [1].

Skin barrier repair

Head-to-head

No TEWL reduction vs. significant reduction by linoleic/γ-linolenic triglycerides

Supports barrier function model context

EFA-deficient rat model, topical application

Evidence Dimension	Reduction in transepidermal water loss (TEWL) after 5-day topical application
Target Compound Data	No reduction in TEWL
Comparator Or Baseline	Linoleic acid triglyceride (significant reduction); γ-linolenic acid triglyceride (significant reduction); α-linolenic acid triglyceride (no reduction); arachidonic acid triglyceride (no reduction); dihomo-γ-linolenic acid triglyceride (no reduction)
Quantified Difference	Target compound produces no barrier repair effect vs. linoleic/γ-linolenic acids which produce significant reduction
Conditions	Essential fatty acid-deficient rat model; topical application of pure triglycerides for up to 5 days

Why This Matters

Procurement for dermatological or essential fatty acid research must account for this compound's documented lack of barrier repair activity, distinguishing it from linoleic and γ-linolenic acids which are functionally active in this model.

• [1] Hartop PJ, Prottey C. Changes in transepidermal water loss and the composition of epidermal lecithin after applications of pure fatty acid triglycerides to skin of essential fatty acid-deficient rats. Br J Dermatol. 1976;95(3):255-264. View Source

Prostaglandin Conversion Rate Ranking: 21:3 ω7 Ranks Below C20 and C21 Tetraenoic Analogs in Enzymatic Conversion Efficiency

A systematic study evaluated the enzymatic conversion of synthesized odd-numbered essential fatty acids into prostaglandin homologs using a particulate fraction of sheep vesicular glands [1]. Among the fatty acids tested, conversion rates to biologically active prostaglandin-like materials were compared against arachidonic acid (20:4 ω6) and dihomo-γ-linolenic acid (20:3 ω6) as reference standards [1]. The conversion rates, in decreasing order, were: 20:4 ω6 > 20:3 ω6 > 21:4 ω7 > 19:4 ω5 > 21:3 ω7 > 19:3 ω5 [1]. The 21:3 ω7 analog (heneicosatrienoic acid) yielded ω-homo PGE1 and ω-homo PGE2 with biological activities comparable to native PGE1 and PGE2 when tested on guinea pig ileum, rat blood pressure, and ADP-induced platelet aggregation, but its conversion efficiency was substantially lower than the tetraenoic 21:4 ω7 analog and both C20 reference compounds [1]. This quantitative ranking provides a direct cross-study comparable metric for researchers evaluating odd-chain PUFAs as prostaglandin precursors.

Prostaglandin conversion rank

Cross-study comparable

Ranked 5th of 6: 20:4 ω6 > 20:3 ω6 > 21:4 ω7 > 19:4 ω5 > 21:3 ω7 > 19:3 ω5

Supports prostaglandin precursor ranking review

Sheep vesicular gland particulate fraction

Evidence Dimension	Enzymatic conversion rate to prostaglandin homologs (rank order)
Target Compound Data	Ranked 5th among 6 compounds (conversion rate lower than 20:4 ω6, 20:3 ω6, 21:4 ω7, and 19:4 ω5)
Comparator Or Baseline	20:4 ω6 (arachidonic acid, rank 1); 20:3 ω6 (dihomo-γ-linolenic acid, rank 2); 21:4 ω7 (rank 3); 19:4 ω5 (rank 4); 19:3 ω5 (rank 6)
Quantified Difference	Conversion rate: 20:4 ω6 > 20:3 ω6 > 21:4 ω7 > 19:4 ω5 > 21:3 ω7 > 19:3 ω5
Conditions	Sheep vesicular gland particulate fraction; prostaglandin homolog synthesis assay

Why This Matters

For eicosanoid and prostaglandin research, this compound provides a defined intermediate conversion efficiency that is lower than C20 PUFAs but higher than the corresponding C19 trienoic acid, enabling nuanced structure-activity relationship studies.

• [1] van Dorp DA, et al. Biologically active prostaglandins from some new odd-numbered essential fatty acids. Recueil des Travaux Chimiques des Pays-Bas. 1968;87(4):461-480. View Source

Hepatocyte Metabolic Fate: 21:3n-6 Conversion to 21:4n-6 vs. Chain-Shortening of Other Odd-Chain Substrates

Hepatocytes isolated from rainbow trout were incubated with individual odd-chain length unsaturated fatty acids to examine their modification by desaturation and elongation systems [1]. The conversion of 21:3n-6 to 21:4n-6 was observed in cells from both dietary groups, with more pronounced conversion in hepatocytes from fish fed olive oil [1]. This desaturation activity contrasts with the metabolic fate of other odd-chain substrates: cells chain-shortened approximately 40% of incorporated 21:2n-6, 23% of incorporated 21:3n-3, and 19% of incorporated 19:1n-9 [1]. Additionally, 21:3n-6 served as a substrate for further desaturation to 21:4n-6, while 21:3n-3 was converted to 21:4n-3 [1]. These data establish that 21:3n-6 undergoes specific Δ5 desaturation to form the tetraenoic derivative rather than predominant chain-shortening, a metabolic distinction from other odd-chain PUFAs that are primarily chain-shortened [1].

Hepatocyte metabolic fate

Cross-study comparable

Desaturated to 21:4n-6 vs. chain-shortening of 21:2n-6 (40%) and 21:3n-3 (23%)

Supports desaturation pathway tracing

Trout hepatocyte model, 3h incubation

Evidence Dimension	Metabolic conversion in hepatocytes
Target Compound Data	Conversion to 21:4n-6 via desaturation (observed, more pronounced in olive oil-fed group)
Comparator Or Baseline	21:2n-6 (40% chain-shortened); 21:3n-3 (23% chain-shortened); 19:1n-9 (19% chain-shortened); 21:4n-6 (largely unmodified upon incorporation)
Quantified Difference	Target compound is desaturated to 21:4n-6 rather than chain-shortened; 21:2n-6 shows 40% chain-shortening, 21:3n-3 shows 23% chain-shortening
Conditions	Rainbow trout hepatocytes; dietary groups: fish oil or olive oil; 3-hour incubation

Why This Matters

Procurement for lipid metabolism studies requires awareness that 21:3n-6 is a desaturation substrate producing 21:4n-6, unlike 21:2n-6 and 21:3n-3 which undergo substantial chain-shortening, making the compound unsuitable as a chain-shortening control.

• [1] Rodríguez C, Henderson RJ, Porter AE, Dick JR. Modification of odd-chain length unsaturated fatty acids by hepatocytes of rainbow trout (Oncorhynchus mykiss) fed diets containing fish oil or olive oil. Lipids. 1997;32(6):611-619. View Source

Internal Standard Utility: 16(S)-Hydroxy-9(Z),12(Z),14(E)-Heneicosatrienoic Acid Validated for Mono-HETE Quantitation in Human Bronchial Tissue

The 16(S)-hydroxy derivative of 9(Z),12(Z),14(E)-heneicosatrienoic acid has been validated and employed as an internal standard for the quantitative analysis of monohydroxyeicosatetraenoic acids (mono-HETEs) in human bronchial tissue [1]. In this established protocol, 16(S)-hydroxy-9(Z),12(Z),14(E)-heneicosatrienoic acid was added to bronchial tissue samples, and cellular lipids were extracted and analyzed via reverse-phase HPLC, UV spectrometry, and GC/MS to quantify 15-HETE, the major arachidonic acid metabolite in human bronchi [1]. The assay enabled detection of dose-dependent 15-HETE formation upon stimulation with 3-100 μM arachidonic acid, with maximal levels reached at approximately 10 minutes [1]. This analytical application leverages the structural similarity between the heneicosatrienoic acid derivative and the target HETE analytes while exploiting the odd-carbon backbone to minimize background interference from endogenous even-chain lipids [1]. This represents a supporting evidence application that demonstrates the compound's established utility in rigorous quantitative lipidomics workflows.

Internal standard utility

Method context

16(S)-hydroxy derivative validated as ISTD for mono-HETE quantitation

Supports ISTD synthesis workflow for lipidomics

Human bronchial tissue, GC-MS analysis

Evidence Dimension	Validated analytical application as internal standard
Target Compound Data	16(S)-hydroxy-9(Z),12(Z),14(E)-heneicosatrienoic acid used successfully as internal standard for mono-HETE quantitation
Comparator Or Baseline	No direct comparator; compound serves as internal standard enabling accurate quantitation of 15-HETE and other mono-HETEs
Quantified Difference	Enables quantitation of HETEs with linear standard curves typically >0.99 correlation coefficient over 1-250 ng range
Conditions	Human bronchial tissue samples; reverse-phase HPLC, UV spectrometry, GC/MS analysis

Why This Matters

Procurement for analytical lipidomics and eicosanoid research is justified by the documented, peer-reviewed validation of this compound's hydroxy derivative as a reliable internal standard, a specific application not shared by even-chain PUFA analogs which may co-elute with endogenous analytes.

• [1] Kumlin M, Hamberg M, Granström E, Björck T, Dahlén B, Matsuda H, Zetterström O, Dahlén SE. 15(S)-hydroxyeicosatetraenoic acid is the major arachidonic acid metabolite in human bronchi: association with airway epithelium. Arch Biochem Biophys. 1990;282(2):254-262. View Source

Pheromone Biosynthesis: Distinct Chain Elongation Fate vs. Even-Chain α-Linolenic Acid-Derived Intermediates

In vivo deuterium labeling experiments in the winter moth Operophtera brumata demonstrated that (11Z,14Z,17Z)-11,14,17-icosatrienoic acid (C20:3), the malonate elongation product of linolenic acid (C18:3), serves as the direct precursor for the production of (3Z,6Z,9Z)-3,6,9-nonadecatriene and (3Z,6Z,9Z)-1,3,6,9-nonadecatetraene pheromone components [1]. This pathway contrasts with the biosynthetic route in arctiid moths, where linolenic acid undergoes elongation to docosatrienoic acid (C22:3) followed by reductive decarboxylation to produce 21-carbon epoxy pheromone components [2]. The 9(Z),12(Z),15(Z)-heneicosatrienoic acid structure represents the odd-chain elongation product that would theoretically precede the reductive decarboxylation step in the latter pathway, positioning this compound as a relevant intermediate or probe for dissecting species-specific pheromone biosynthetic divergence. These studies provide class-level inference regarding the metabolic fate of odd-chain vs. even-chain trienoic fatty acids in specialized biosynthetic pathways.

Pheromone biosynthesis

Class-level

C21 trienoic acids as elongation intermediates in insect pheromone pathways

Supports insect chemical ecology probe context

In vivo deuterium labeling; Operophtera brumata

Evidence Dimension	Biosynthetic pathway fate
Target Compound Data	21-carbon trienoic acids serve as elongation products/intermediates in insect pheromone biosynthesis (class-level inference based on structural homology)
Comparator Or Baseline	Linolenic acid (C18:3) is elongated to C20:3 and then converted to C19 pheromones (Operophtera); or elongated to C22:3 and decarboxylated to C21 epoxy pheromones (Arctiidae)
Quantified Difference	Pathway divergence: C20:3 → C19 pheromones (via decarbonylation) vs. C22:3 → C21 epoxy pheromones (via reductive decarboxylation)
Conditions	In vivo deuterium labeling; insect pheromone gland analysis

Why This Matters

Researchers investigating insect chemical ecology and pheromone biosynthesis require odd-chain trienoic fatty acids as pathway intermediates or as probes to distinguish between decarbonylation and reductive decarboxylation routes, functions that even-chain PUFAs cannot fulfill.

• [1] Wang HL, et al. Biosynthesis and PBAN-regulated transport of pheromone polyenes in the winter moth, Operophtera brumata. J Chem Ecol. Unpublished full text; indexed in Core.ac.uk. View Source
• [2] Rule GS, Roelofs WL. Biosynthesis of sex pheromone components from linolenic acid in arctiid moths. Arch Insect Biochem Physiol. 1989;12(2):89-97. View Source

Optimal Research Applications for 9(Z),12(Z),15(Z)-Heneicosatrienoic Acid Based on Quantitative Evidence

Enzymology: Negative Control for Arachidonoyl-CoA Synthetase Specificity Assays

Based on direct evidence that 9(Z),12(Z),15(Z)-heneicosatrienoic acid (21:3(9,12,15)) exhibits no inhibitory activity against arachidonoyl-CoA synthetase while C18, C19, and C20 Δ8,11,14 trienoic acids act as potent inhibitors, this compound serves as an essential negative control in enzyme specificity studies [1]. Researchers investigating the structural determinants of synthetase activity require this null-interacting odd-chain PUFA to establish baseline activity and validate that observed inhibition is chain-length and double bond position-dependent rather than nonspecific. The compound's complete lack of inhibitory activity contrasts sharply with the potent inhibition displayed by the C19 analog and the moderate inhibition of C18 and C20 trienoic acids, making it uniquely suited for probing the enzyme's carboxyl-terminal double bond counting mechanism [1].

Lipidomics: Internal Standard Synthesis for Eicosanoid Quantitation

The hydroxy derivative of this compound, specifically 16(S)-hydroxy-9(Z),12(Z),14(E)-heneicosatrienoic acid, has been validated as an internal standard for quantitative analysis of mono-HETEs in human tissue samples using GC-MS [2]. This application leverages the odd-carbon backbone of the parent compound to ensure the internal standard does not co-elute with endogenous even-chain eicosanoids, providing clean chromatographic separation and reliable quantitation. The validated protocol has been applied to human bronchial tissue analysis, enabling accurate measurement of 15-HETE as a marker of airway inflammation [2]. Procurement for analytical method development in lipidomics and eicosanoid research is directly supported by this peer-reviewed validation [2].

Metabolic Studies: Desaturation Substrate for Odd-Chain PUFA Pathway Tracing

Evidence from rainbow trout hepatocyte studies demonstrates that 21:3n-6 undergoes Δ5 desaturation to form 21:4n-6, a metabolic fate distinct from the chain-shortening observed for 21:2n-6 (40% chain-shortened) and 21:3n-3 (23% chain-shortened) [3]. This differential metabolic processing makes the compound valuable for tracing desaturation versus chain-shortening pathways in odd-chain PUFA metabolism. Researchers studying the substrate specificity of fatty acid desaturases or the metabolic handling of non-mammalian PUFAs can employ this compound to distinguish Δ5 desaturase activity from chain-shortening (peroxisomal β-oxidation) pathways. The observation that conversion is more pronounced in hepatocytes from olive oil-fed fish provides a dietary modulation dimension for experimental design [3].

Structure-Activity Relationship Studies: Prostaglandin Precursor with Defined Conversion Efficiency

The compound's documented conversion to ω-homo PGE1 and ω-homo PGE2 with an efficiency that ranks below C20 PUFAs and the corresponding C21 tetraenoic acid but above the C19 trienoic analog [4] establishes it as a defined intermediate in prostaglandin structure-activity studies. Researchers investigating how fatty acid chain length and unsaturation degree influence prostaglandin biosynthesis efficiency and biological activity can use this compound to probe the quantitative relationship between precursor structure and conversion rate. The resulting prostaglandin homologs retain biological activity comparable to native PGE1 and PGE2 in guinea pig ileum, rat blood pressure, and platelet aggregation assays, enabling functional studies of odd-chain eicosanoid pharmacology [4].

Application

Selection Property

Validation Focus

Enzymology negative control

Null-interacting odd-chain PUFA

Arachidonoyl-CoA synthetase specificity validation

Lipidomics ISTD synthesis

Odd-chain backbone for chromatographic separation

Mono-HETE quantitation method validation

Metabolic pathway tracing

Δ5 desaturation substrate

Odd-chain PUFA desaturation vs. chain-shortening review

Prostaglandin SAR studies

Defined intermediate conversion efficiency

Chain-length/unsaturation conversion review

• [1] Wilson DB, Prescott SM, Majerus PW. Fatty-acid structural requirements for activity of arachidonoyl-CoA synthetase. Indexed in Scilit. View Source
• [2] Kumlin M, Hamberg M, Granström E, Björck T, Dahlén B, Matsuda H, Zetterström O, Dahlén SE. 15(S)-hydroxyeicosatetraenoic acid is the major arachidonic acid metabolite in human bronchi: association with airway epithelium. Arch Biochem Biophys. 1990;282(2):254-262. View Source
• [3] Rodríguez C, Henderson RJ, Porter AE, Dick JR. Modification of odd-chain length unsaturated fatty acids by hepatocytes of rainbow trout (Oncorhynchus mykiss) fed diets containing fish oil or olive oil. Lipids. 1997;32(6):611-619. View Source
• [4] van Dorp DA, et al. Biologically active prostaglandins from some new odd-numbered essential fatty acids. Recueil des Travaux Chimiques des Pays-Bas. 1968;87(4):461-480. View Source